Cas no 2137556-03-5 (1-(1-cyclobutyl-1H-pyrazol-5-yl)-2-(ethylamino)ethan-1-ol)

• Product Name: 1-(1-cyclobutyl-1H-pyrazol-5-yl)-2-(ethylamino)ethan-1-ol
• CAS No: 2137556-03-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5602801
• PubChem ID: 165479968
• Update Time: 2025-06-08

1-(1-cyclobutyl-1H-pyrazol-5-yl)-2-(ethylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137556-03-5
• 1-(1-cyclobutyl-1H-pyrazol-5-yl)-2-(ethylamino)ethan-1-ol
• EN300-1116306

• Inchi： 1S/C11H19N3O/c1-2-12-8-11(15)10-6-7-13-14(10)9-4-3-5-9/h6-7,9,11-12,15H,2-5,8H2,1H3
• InChI Key： VXWUUZLBBKQIBN-UHFFFAOYSA-N
• SMILES： OC(CNCC)C1=CC=NN1C1CCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(1-cyclobutyl-1H-pyrazol-5-yl)-2-(ethylamino)ethan-1-ol

1-(1-Cyclobutyl-1H-Pyrazol-5-yl)-2-(Ethylamino)ethan-1-ol

1-(1-Cyclobutyl-1H-Pyrazol-5-yl)-2-(Ethylamino)ethan-1-ol (CAS No. 2137556-03-5) is a complex organic compound with a unique structure that combines a pyrazole ring, a cyclobutane group, and an ethylamino ethanol moiety. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms, fused with a cyclobutane ring. The ethylamino ethanol group further enhances the compound's functional versatility.

The synthesis of 1-(1-Cyclobutyl-1H-Pyrazol-5-yl)-2-(Ethylamino)ethan-1-ol involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the reaction conditions for higher yields and better purity. These developments have significantly contributed to the scalability of the synthesis process, making it more feasible for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors, suggesting its potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, 1-(1-Cyclobutyl-1H-Pyrazol-5-yl)-2-(Ethylamino)ethan-1-ol has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used in the development of sensors, catalytic surfaces, and advanced coatings. Recent research has focused on optimizing the surface properties of SAMs formed by this compound to enhance their stability and sensitivity. These findings have opened new avenues for its use in nanotechnology and surface engineering.

The compound's physical properties also make it an interesting candidate for further investigation. Its solubility in polar solvents and moderate stability under physiological conditions make it suitable for biological assays. Furthermore, its fluorescence properties under UV light have been explored for potential applications in bioimaging and diagnostics. A study published in *Chemical Communications* reported that the compound exhibits strong fluorescence emission at specific wavelengths, which could be exploited for tracking molecular interactions in living cells.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(1-Cyclobutyl-1H-Pyrazol-5-yl)-2-(Ethylamino)ethan